Cas no 2168183-39-7 (4-(3-ethyl-1H-pyrazol-1-yl)phenol)

• Product Name: 4-(3-ethyl-1H-pyrazol-1-yl)phenol
• CAS No: 2168183-39-7
• MF: C₁₁H₁₂N₂O
• MW: 188.225782394409
• CID: 5966653
• PubChem ID: 164663828
• Update Time: 2025-11-06

4-(3-ethyl-1H-pyrazol-1-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 4-(3-ethyl-1H-pyrazol-1-yl)phenol
• 2168183-39-7
• EN300-1296649

• Inchi： 1S/C11H12N2O/c1-2-9-7-8-13(12-9)10-3-5-11(14)6-4-10/h3-8,14H,2H2,1H3
• InChI Key： BIVZFZIZLSNOOW-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1)N1C=CC(CC)=N1

Computed Properties

• Exact Mass: 188.094963011g/mol
• Monoisotopic Mass: 188.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 38Ų

Additional information on 4-(3-ethyl-1H-pyrazol-1-yl)phenol

4-(3-Ethyl-1H-pyrazol-1-yl)phenol (CAS No. 2168183-39-7): A Versatile Chemical Intermediate for Modern Applications

4-(3-Ethyl-1H-pyrazol-1-yl)phenol (CAS No. 2168183-39-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This pyrazole derivative features a unique molecular structure combining a phenol group with a substituted pyrazole ring, making it particularly valuable as a chemical building block for various high-value applications.

The compound's molecular formula C11H12N2O and molecular weight of 188.23 g/mol indicate its moderate size and polarity, characteristics that contribute to its versatility in synthetic chemistry. Researchers particularly value its hydrogen-bonding capabilities from both the phenolic OH group and the pyrazole nitrogen atoms, which enable diverse molecular interactions in drug design and material engineering.

In pharmaceutical applications, 4-(3-ethyl-1H-pyrazol-1-yl)phenol serves as a crucial intermediate for developing targeted therapies. Recent studies highlight its potential in creating kinase inhibitors, a hot topic in cancer research and autoimmune disease treatment. The compound's structural features allow for precise modifications that can enhance drug bioavailability and target specificity - two key parameters in modern drug development that researchers frequently search for in scientific databases.

The material science field has shown growing interest in this compound for developing advanced polymers and coordination complexes. Its ability to act as a bidentate ligand makes it valuable for creating metal-organic frameworks (MOFs), a trending research area in sustainable technology and gas storage applications. This aligns with current industry focus on green chemistry solutions and energy-efficient materials - topics that consistently rank high in academic search queries.

From a synthetic chemistry perspective, 4-(3-ethyl-1H-pyrazol-1-yl)phenol offers multiple reactive sites for selective functionalization. The phenol group can undergo etherification or esterification, while the pyrazole ring allows for N-alkylation or cross-coupling reactions. Such flexibility makes it a popular choice for structure-activity relationship studies (SAR), a common search term among medicinal chemists.

The compound's physicochemical properties contribute to its utility in various applications. With moderate water solubility and good organic solvent compatibility, it demonstrates favorable characteristics for both biological testing and industrial-scale processing. These properties are frequently compared against Lipinski's rule of five parameters in drug discovery research - another highly searched concept in pharmaceutical development.

Recent patent literature reveals growing commercial interest in 4-(3-ethyl-1H-pyrazol-1-yl)phenol derivatives, particularly in areas of agrochemical development and electronic materials. The compound's structural motif appears in several newly developed photoactive materials for organic electronics, aligning with the booming demand for flexible display technologies and organic photovoltaics - trending topics in materials science forums and search engines.

Quality control of 4-(3-ethyl-1H-pyrazol-1-yl)phenol typically involves advanced analytical techniques including HPLC purity analysis, mass spectrometry, and NMR spectroscopy. These quality assurance measures ensure batch-to-batch consistency for research and industrial applications, addressing the common concern of compound purity standards that researchers often inquire about when sourcing chemicals.

The stability profile of 4-(3-ethyl-1H-pyrazol-1-yl)phenol makes it suitable for various storage and handling conditions. Proper storage in anhydrous environments at controlled temperatures maintains its chemical integrity over extended periods - a practical consideration that frequently appears in chemical handling guidelines and safety data sheet searches.

As research continues to uncover new applications for pyrazole-containing compounds, the demand for specialized intermediates like 4-(3-ethyl-1H-pyrazol-1-yl)phenol is expected to grow. Its combination of synthetic accessibility and structural versatility positions it as a valuable tool for addressing current challenges in medicinal chemistry, material science, and catalysis research - all areas experiencing increased attention in scientific literature and patent filings.